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Compound of Interest

Compound Name: Butylparaben-13C6

Cat. No.: B590557 Get Quote

Butylparaben-13C6: A Technical Guide for
Researchers
An In-depth Examination of the Physical, Chemical, and Analytical Properties of Isotopically

Labeled Butylparaben

This technical guide provides a comprehensive overview of Butylparaben-13C6, a stable

isotope-labeled (SIL) internal standard crucial for accurate quantification in research, drug

development, and safety assessments. This document is intended for researchers, scientists,

and drug development professionals who require precise and reliable analytical methods for

the determination of butylparaben.

Core Physical and Chemical Properties
Butylparaben-13C6 is chemically identical to butylparaben, with the exception of the

substitution of six carbon atoms on the benzene ring with their stable isotope, ¹³C. This isotopic

labeling results in a mass shift that allows for its differentiation from the native compound in

mass spectrometry, without significantly altering its physicochemical properties.[1] It is

important to note that while some experimental data, such as melting and boiling points, are

not specifically documented for the ¹³C₆ isotopologue, they are expected to be negligibly

different from the unlabeled butylparaben.

Table 1: Physical and Chemical Properties of Butylparaben-13C6
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Property Value Source

Molecular Formula ¹³C₆C₅H₁₄O₃ [2]

Molecular Weight 200.18 g/mol [2]

Exact Mass 200.11442332 Da [3]

Appearance White crystalline powder [4]

Odor Odorless [4]

Melting Point
68-69 °C (for unlabeled

Butylparaben)
[4]

Boiling Point
156-157 °C at 3.5 mmHg (for

unlabeled Butylparaben)
[1]

Solubility

Slightly soluble in water;

Soluble in alcohol, ether,

chloroform, acetone, and

methanol.[1][4]

Storage Temperature 2-8°C [5]

Table 2: Identifiers for Butylparaben-13C6
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Identifier Value Source

IUPAC Name

Butyl 4-hydroxy(1,2,3,4,5,6-

¹³C₆)cyclohexa-1,3,5-triene-1-

carboxylate

[3]

Synonyms

Butyl 4-hydroxybenzoate-(ring-

¹³C₆), Butyl

parahydroxybenzoate-¹³C₆

[1]

CAS Number 1416711-53-9 [3]

PubChem CID 117065204 [3]

InChIKey
QFOHBWFCKVYLES-

PXKSRZEUSA-N
[3]

Canonical SMILES CCCCOC(=O)c1ccc(cc1)O [6]

Role in Analytical Chemistry: An Essential Internal
Standard
The primary application of Butylparaben-13C6 is as an internal standard for quantitative

analysis, particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS)

methods. The use of a stable isotope-labeled internal standard is the gold standard in

quantitative mass spectrometry for correcting for matrix effects and variations in sample

preparation and instrument response.

Logical Workflow for Quantitative Analysis using
Butylparaben-13C6
The following diagram illustrates the typical workflow for using Butylparaben-13C6 as an

internal standard in the quantification of butylparaben in a sample matrix.
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Workflow for Butylparaben Quantification using Butylparaben-13C6 Internal Standard
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Caption: Workflow for Butylparaben quantification.
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Experimental Protocol: Quantification of
Butylparaben in Biological Matrices
The following is a representative protocol for the determination of butylparaben in a biological

matrix (e.g., urine) using Butylparaben-13C6 as an internal standard with LC-MS/MS. This

protocol is a composite of typical methods and should be optimized for specific applications.

Materials and Reagents
Butylparaben analytical standard

Butylparaben-13C6 internal standard solution (e.g., 1 µg/mL in methanol)

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Formic acid

Ultrapure water

Solid-phase extraction (SPE) cartridges (e.g., C18)

Sample Preparation
Spiking: To 1 mL of the urine sample, add a known amount of the Butylparaben-13C6
internal standard solution (e.g., 50 µL of a 1 µg/mL solution).

Enzymatic Hydrolysis (if required for conjugated metabolites): Add β-glucuronidase/sulfatase

and incubate at 37°C for a specified time.

Solid-Phase Extraction (SPE):

Condition the C18 SPE cartridge with methanol followed by ultrapure water.

Load the pre-treated sample onto the cartridge.

Wash the cartridge with water to remove interferences.
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Elute the analytes with methanol or acetonitrile.

Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of

nitrogen. Reconstitute the residue in a suitable volume of the mobile phase starting

composition.

LC-MS/MS Conditions
Liquid Chromatography (LC):

Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile or Methanol with 0.1% formic acid.

Gradient: A typical gradient would start with a low percentage of mobile phase B, ramp up

to a high percentage to elute the analytes, and then return to initial conditions for re-

equilibration.

Flow Rate: 0.3 - 0.5 mL/min.

Injection Volume: 5 - 10 µL.

Tandem Mass Spectrometry (MS/MS):

Ionization Mode: Electrospray Ionization (ESI), negative mode.

Analysis Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions:

Butylparaben: Monitor the transition from the precursor ion (deprotonated molecule [M-

H]⁻) to a specific product ion.

Butylparaben-13C6: Monitor the corresponding transition for the isotopically labeled

internal standard. The precursor ion will be 6 Da higher than that of the unlabeled

butylparaben.
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Quantification
A calibration curve is constructed by analyzing standards containing known concentrations of

butylparaben and a constant concentration of Butylparaben-13C6. The peak area ratio of the

analyte to the internal standard is plotted against the concentration of the analyte. The

concentration of butylparaben in the unknown samples is then determined from this calibration

curve.

Conclusion
Butylparaben-13C6 is an indispensable tool for researchers requiring accurate and precise

quantification of butylparaben. Its use as an internal standard in LC-MS/MS methods mitigates

the impact of matrix effects and procedural variations, leading to highly reliable data. This

technical guide provides the fundamental physical and chemical properties, a logical workflow

for its application, and a representative experimental protocol to aid in the development and

implementation of robust analytical methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b590557#physical-and-chemical-properties-of-
butylparaben-13c6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b590557#physical-and-chemical-properties-of-butylparaben-13c6
https://www.benchchem.com/product/b590557#physical-and-chemical-properties-of-butylparaben-13c6
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b590557?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b590557?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

